Cas no 1804380-41-3 (2-Amino-6-(3-bromopropyl)mandelic acid)

• Product Name: 2-Amino-6-(3-bromopropyl)mandelic acid
• CAS No: 1804380-41-3
• MF: C₁₁H₁₄BrNO₃
• MW: 288.137762546539
• CID: 4796926
• Update Time: 2025-07-23

2-Amino-6-(3-bromopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-(3-bromopropyl)mandelic acid

• Inchi： 1S/C11H14BrNO3/c12-6-2-4-7-3-1-5-8(13)9(7)10(14)11(15)16/h1,3,5,10,14H,2,4,6,13H2,(H,15,16)
• InChI Key： WLIKMUCLFGHLGV-UHFFFAOYSA-N
• SMILES： BrCCCC1C=CC=C(C=1C(C(=O)O)O)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 237
• XLogP3: 2.1
• Topological Polar Surface Area: 83.6

Additional information on 2-Amino-6-(3-bromopropyl)mandelic acid

Introduction to 2-Amino-6-(3-bromopropyl)mandelic Acid (CAS No. 1804380-41-3) and Its Emerging Applications in Chemical Biology

2-Amino-6-(3-bromopropyl)mandelic acid, identified by its Chemical Abstracts Service (CAS) number 1804380-41-3, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features—comprising an amino group, a mandelic acid backbone, and a bromopropyl side chain—has demonstrated remarkable potential in various biochemical applications. The combination of these functional groups not only enhances its reactivity but also opens up diverse possibilities for drug design and molecular interactions.

The bromopropyl moiety in 2-amino-6-(3-bromopropyl)mandelic acid serves as a critical handle for further chemical modifications, enabling the synthesis of more complex derivatives. This feature is particularly valuable in medicinal chemistry, where such modifications can fine-tune the pharmacokinetic and pharmacodynamic properties of potential therapeutic agents. Researchers have leveraged this compound to explore novel scaffolds for enzyme inhibition and receptor binding studies, contributing to the development of next-generation bioactive molecules.

In recent years, the interest in 2-amino-6-(3-bromopropyl)mandelic acid has been fueled by its role in the synthesis of peptidomimetics—a class of compounds designed to mimic the biological activity of peptides while offering improved stability and bioavailability. The mandelic acid core, with its aromatic and chiral properties, provides an excellent platform for mimicking peptide bonds and interactions. Furthermore, the presence of both an amino group and a carboxylic acid group allows for versatile conjugation strategies, making it an attractive building block for drug discovery campaigns.

One of the most compelling aspects of 2-amino-6-(3-bromopropyl)mandelic acid is its utility in fragment-based drug design (FBDD). FBDD is an innovative approach that relies on identifying small molecular fragments capable of binding to target proteins with high affinity. These fragments can then be optimized into lead compounds through iterative chemical modifications. The structural complexity of 2-amino-6-(3-bromopropyl)mandelic acid, coupled with its reactivity, makes it an ideal candidate for generating novel pharmacophores. Several studies have highlighted its role in identifying inhibitors of kinases and other enzyme targets, which are implicated in various diseases, including cancer.

The bromine atom in 2-amino-6-(3-bromopropyl)mandelic acid also facilitates cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely used in organic synthesis to construct carbon-carbon bonds. These reactions are particularly useful in generating complex molecular architectures with high precision. By incorporating this compound into synthetic pathways, researchers can access a wide range of derivatives with tailored properties. Such derivatives have shown promise in preclinical studies as modulators of protein-protein interactions and as scaffolds for small-molecule drugs.

Advances in computational chemistry have further enhanced the utility of 2-amino-6-(3-bromopropyl)mandelic acid by enabling high-throughput virtual screening (HTVS). This approach allows researchers to rapidly evaluate large libraries of compounds for their potential binding affinity to biological targets. The structural features of this molecule make it a favorable candidate for HTVS campaigns targeting enzymes and receptors involved in metabolic disorders and inflammatory diseases. By integrating experimental data with computational predictions, scientists can accelerate the discovery process and identify lead compounds more efficiently.

Another area where 2-amino-6-(3-bromopropyl)mandelic acid has made significant contributions is in the development of probes for biochemical assays. The compound’s ability to interact with specific biomolecules makes it an excellent tool for studying enzyme mechanisms and protein function. For instance, derivatives derived from this scaffold have been used to investigate the activity of metalloenzymes such as carbonic anhydrases and proteases. These studies not only provide insights into fundamental biological processes but also aid in the identification of novel therapeutic targets.

The versatility of 2-amino-6-(3-bromopropyl)mandelic acid extends to its application in materials science, where it has been explored as a precursor for functional polymers. The incorporation of its structural motifs into polymer backbones can impart unique properties such as biodegradability, biocompatibility, and targeted delivery capabilities. Such materials are increasingly relevant in biomedical applications, including drug delivery systems and tissue engineering scaffolds. The ability to fine-tune these properties through chemical modifications makes this compound a valuable asset in materials design.

In conclusion, 2-amino-6-(3-bromopropyl)mandelic acid (CAS No. 1804380-41-3) represents a multifaceted compound with broad applications across chemical biology and pharmaceutical research. Its unique structural features—combining an amino group, a mandelic acid core, 3-bromopropyl side chain—make it an indispensable tool for synthetic chemists seeking to develop novel bioactive molecules. As research continues to uncover new applications for this compound, 2-amino-6-(3-bromopropyl)mandelic acid is poised to play an increasingly pivotal role in advancing our understanding of biological processes and developing innovative therapeutic strategies.